Cas no 80689-18-5 (1,3-Dioxolo[4,5-f]benzothiazol-6(7H)-one)

• Product Name: 1,3-Dioxolo[4,5-f]benzothiazol-6(7H)-one
• CAS No: 80689-18-5
• MF: C₈H₅NO₃S
• MW: 195.195200681686
• CID: 727348
• PubChem ID: 3066916
• Update Time: 2025-04-19

1,3-Dioxolo[4,5-f]benzothiazol-6(7H)-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolo[4,5-f]benzothiazol-6(7H)-one
• 5,6-Methylendioxy-2(3H)-benzothiazolon [German]
• 7H-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-one
• 1,3-Dioxolo(4,5-f)benzothiazol-6(7H)-one
• SCHEMBL11347075
• 80689-18-5
• DTXSID40230506
• 5,6-Methylendioxy-2(3H)-benzothiazolon

• Inchi： 1S/C8H5NO3S/c10-8-9-4-1-5-6(12-3-11-5)2-7(4)13-8/h1-2H,3H2,(H,9,10)
• InChI Key： KSHPCWFBCVSBBV-UHFFFAOYSA-N
• SMILES： S1C(NC2C=C3C(=CC1=2)OCO3)=O

Computed Properties

• Exact Mass: 194.99900
• Monoisotopic Mass: 194.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.603
• Refractive Index: 1.699
• PSA: 79.56000
• LogP: 1.31830